Cas no 163837-56-7 ((R)-1-((4-Chlorophenyl)(phenyl)methyl)-4-tosylpiperazine)

(R)-1-((4-Chlorophenyl)(phenyl)methyl)-4-tosylpiperazine structure
163837-56-7 structure
Product Name:(R)-1-((4-Chlorophenyl)(phenyl)methyl)-4-tosylpiperazine
CAS No:163837-56-7
MF:C24H25ClN2O2S
MW:440.985503911972
CID:110349
PubChem ID:10863113
Update Time:2025-04-18

(R)-1-((4-Chlorophenyl)(phenyl)methyl)-4-tosylpiperazine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-((4-Chlorophenyl)(phenyl)methyl)-4-tosylpiperazine
    • (-)-1-[1-(4-CHLOROPHENYL)PHENYLMETHYL]-4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINE
    • 1-[(4-Chlorophenyl)(phenyl)methyl]-4-[(4-methylphenyl)sulfonyl]piperazine
    • 1-[(4-chlorophenyl)-phenylmethyl]-4-(4-methylphenyl)sulfonylpiperazine
    • Piperazine,1-[(R)-(4-chlorophenyl)phenylmethyl]-4-[(4-methylphenyl)sulfonyl]-
    • 1-((4-chlorophenyl)(phenyl)Methyl)-4-tosylpiperazine
    • A810517
    • DTXSID80446265
    • 1-[(4-Chlorophenyl)(phenyl)methyl]-4-(4-methylbenzene-1-sulfonyl)piperazine
    • 1-[(4-chlorophenyl)phenylmethyl]-4-[(4-methylphenyl)sulfonyl]piperazine
    • AKOS015909277
    • (-)-1-[1-(4-Chlorophenyl)phenylmethyl]-4-[(4-methylphenyl)-sulfonyl]piperazine
    • SCHEMBL587788
    • (-)-1-[(4-chlorophenyl)phenylmethyl]-4-[(4-methylphenyl)sulfonyl]piperazine
    • JUQGYTLIFLVABO-UHFFFAOYSA-N
    • 163837-56-7
    • DTXSID501151209
    • 474654-20-1
    • 1-[(4-chlorophenyl)-phenyl-methyl]-4-(4-methylphenyl)sulfonyl-piperazine
    • Inchi: 1S/C24H25ClN2O2S/c1-19-7-13-23(14-8-19)30(28,29)27-17-15-26(16-18-27)24(20-5-3-2-4-6-20)21-9-11-22(25)12-10-21/h2-14,24H,15-18H2,1H3
    • InChI Key: JUQGYTLIFLVABO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1C=CC=CC=1)N1CCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 440.13300
  • Monoisotopic Mass: 440.1325269g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 622
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 49Ų

Experimental Properties

  • PSA: 49.00000
  • LogP: 5.70090

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